2-iodo-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-iodo-N-[(4-morpholin-4-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H18IN3O2S/c19-16-4-2-1-3-15(16)17(23)21-18(25)20-13-5-7-14(8-6-13)22-9-11-24-12-10-22/h1-8H,9-12H2,(H2,20,21,23,25)
• InChI Key: CWJULYDEHHHWRF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3I
• Molecular Formula: C18H18IN3O2S
• Molecular Weight: 467.3 g/mol

Description

2-iodo-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MLN4924, and it is a small molecule inhibitor of NEDD8-activating enzyme (NAE).

Mechanism of Action

2-iodo-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide inhibits NAE, which is an essential enzyme for the activation of the ubiquitin-like protein NEDD8. NEDD8 conjugation is a critical post-translational modification that regulates the activity of various proteins involved in cell cycle progression, DNA repair, and apoptosis. Inhibition of NAE by 2-iodo-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide leads to the accumulation of NEDD8 conjugates, which results in the inhibition of various cellular processes, including cell cycle progression and DNA repair.
Biochemical and Physiological Effects:
2-iodo-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound also inhibits DNA repair, which sensitizes cancer cells to chemotherapy and radiation therapy. Additionally, this compound has been reported to have anti-inflammatory effects and to inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-iodo-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its specificity for NAE inhibition. This compound has been shown to be highly selective for NAE and does not inhibit other enzymes involved in ubiquitin-like protein conjugation. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research on 2-iodo-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide. One potential direction is to investigate the use of this compound in combination with other anticancer agents to enhance their efficacy. Another potential direction is to explore the use of this compound in other fields, such as neurodegenerative diseases and viral infections. Additionally, further research is needed to optimize the synthesis process and improve the solubility of this compound for use in lab experiments.

Scientific Research Applications

2-iodo-N-({[4-(4-morpholinyl)phenyl]amino}carbonothioyl)benzamide has been extensively studied due to its potential applications in cancer treatment. This compound has shown promising results in preclinical studies as a potential anticancer agent. It has been reported to inhibit the growth of various cancer cells, including breast, prostate, lung, and pancreatic cancer cells. Additionally, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy.